Cas no 1788558-26-8 (2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone)

• Product Name: 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone
• CAS No: 1788558-26-8
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5366530
• Update Time: 2025-06-03

2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone

• Inchi： 1S/C18H24N4O2/c1-14(2)15-3-5-17(6-4-15)24-13-18(23)21-10-7-16(8-11-21)22-12-9-19-20-22/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3
• InChI Key： ZSWGUDMMUMNGPI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2C=CN=N2)CC1)COC1=CC=C(C(C)C)C=C1

Additional information on 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone

Comprehensive Overview of 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone (CAS No. 1788558-26-8)

In the rapidly evolving field of pharmaceutical and chemical research, 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone (CAS No. 1788558-26-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its phenoxy and triazolyl-piperidinyl moieties, represents a promising candidate for drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and precision medicine.

The chemical structure of 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone features a 1H-1,2,3-triazole ring, a heterocyclic component known for its versatility in medicinal chemistry. Triazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a subject of intense study. Additionally, the presence of a piperidine ring enhances its potential as a CNS-active agent, addressing growing interest in neurological and psychiatric disorders.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone. Machine learning models are being employed to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic among researchers seeking to optimize drug candidates. The compound's synthetic accessibility and structural modularity also make it a valuable scaffold for combinatorial chemistry, a technique gaining traction in high-throughput screening.

From an industrial perspective, 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone is being investigated for its potential role in green chemistry initiatives. Its synthesis may involve catalytic methods or solvent-free reactions, aligning with global efforts to reduce environmental impact. This aligns with frequent searches for sustainable chemical synthesis and eco-friendly pharmaceuticals, reflecting broader societal concerns about sustainability.

In conclusion, 2-[4-(1-Methylethyl)phenoxy]-1-[4-(1H-1,2,3-triazol-1-yl)-1-piperidinyl]ethanone (CAS No. 1788558-26-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to sustainable chemistry—make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in life sciences and material chemistry.